Cas no 2433809-37-9 (tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2433809-37-9
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 5213940
• Update Time: 2025-06-11

tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C10H16F3NO3/c1-9(2,3)17-8(16)14-5-6(15)4-7(14)10(11,12)13/h6-7,15H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： LHHCPBHFTMOFJS-RNFRBKRXSA-N
• SMILES： C(N1C[C@H](O)C[C@@H]1C(F)(F)F)(=O)OC(C)(C)C

Additional information on tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2433809-37-9)

Tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate, identified by its CAS number 2433809-37-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a five-membered heterocyclic structure containing one nitrogen atom. The presence of a trifluoromethyl group and a hydroxy functional group at the 4-position of the pyrrolidine ring imparts unique physicochemical properties, making it a promising candidate for further exploration in drug development.

The tert-butyl ester moiety at the 1-position of the pyrrolidine ring not only enhances the stability of the molecule but also influences its solubility and metabolic behavior. These structural features are critical in determining the compound's pharmacokinetic profile, which is essential for evaluating its potential as a therapeutic agent. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with biological targets, providing valuable insights into its mechanism of action.

In recent years, there has been growing interest in pyrrolidine derivatives due to their diverse biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit potential in modulating enzyme activity, receptor binding, and signal transduction pathways. Specifically, the hydroxy group at the 4-position of Tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate plays a crucial role in its interactions with biological molecules. This functionality has been shown to influence hydrogen bonding networks, which are pivotal for drug-receptor interactions.

The trifluoromethyl group is another key feature that contributes to the compound's unique properties. This substituent is known to enhance metabolic stability and binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. The combination of these structural elements makes Tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate an intriguing candidate for further investigation in the development of novel therapeutics.

Current research in this area focuses on exploring the pharmacological potential of Tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate in various disease models. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and metabolic disorders. The stereochemistry of the pyrrolidine ring, specifically the (2R,4R) configuration, has been found to be critical for maintaining biological activity, highlighting the importance of enantioselective synthesis in pharmaceutical development.

The synthesis of Tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate presents unique challenges due to its complex stereochemistry and functional groups. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted strategies, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

In conclusion, Tert-butyl (2R,4R)-4-hydroxy-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2433809-37-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of drug design and molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.